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Compound of Interest

Compound Name: 3,5,7-Trimethyl-1-adamantylamine

CAS No.: 42194-25-2

Cat. No.: B1295803

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8][9]
3,5,7-Trimethyl-1-adamantylamine (TMA), a derivative of the antiviral and antiparkinsonian

agent Amantadine, represents a critical scaffold in medicinal chemistry. Unlike its parent

compound or the dimethylated analog Memantine, TMA possesses a unique high-symmetry (

) cage structure. This symmetry simplifies the number of NMR signals but complicates specific
assignment without rigorous 2D NMR correlation.

This guide provides a definitive protocol for the acquisition, processing, and interpretation of

TMA NMR data. It addresses the specific challenges of adamantane cage spectroscopy,

including signal overlap of methylene protons and the significant chemical shift perturbations

caused by protonation states (free base vs. hydrochloride salt).
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IUPAC Name: 3,5,7-trimethyladamantan-1-amine[1][2]

CAS Number: 42194-25-2 (Free base), 15210-60-3 (HCl salt)

Molecular Formula:

[1]

Symmetry Point Group:

(Critical for NMR interpretation)

Experimental Protocol: Sample Preparation &
Acquisition
To ensure data integrity and reproducibility, the following protocol minimizes solvent effects and

aggregation phenomena common in polycyclic amines.

Sample Preparation
Objective: Eliminate concentration-dependent shifts and ensure sharp lineshape.

Solvent Selection:

Primary: Chloroform-d (

) with 0.03% TMS. Why: Provides optimal solubility for the free base and distinct
separation of methylene signals.

Secondary (for HCl salts): Methanol-

(

) or DMSO-

. Note: DMSO-

may broaden the amine proton signal due to hydrogen bonding and exchange rates.

Concentration: Prepare a 15-20 mg sample in 0.6 mL solvent.
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Caution: Higher concentrations (>30 mg/mL) can induce aggregation, causing linewidth

broadening and minor chemical shift drifts in the amine protons.

Filtration: Filter solution through a 0.45

m PTFE syringe filter directly into the NMR tube to remove micro-particulates that degrade
field homogeneity.

Acquisition Parameters (600 MHz equivalent)
Pulse Sequence: Standard 1D proton (

) and carbon (

).

Relaxation Delay (D1): Set to

seconds.

Reasoning: Quaternary carbons (C1, C3, C5, C7) and methyl protons in adamantane

cages have long

relaxation times. Insufficient D1 leads to integration errors (underestimation of methyls).

Temperature: 298 K (controlled). Unregulated temperature causes signal drift in the aliphatic

region.

Data Interpretation: The Symmetry Logic
The structural elucidation of TMA relies entirely on recognizing its

symmetry. The molecule has a "top" (amine) and a "base" (three methyls).

Structural Equivalence Classes
Due to the axis of symmetry passing through C1 and the centroid of the C3-C5-C7 plane, the

atoms fall into distinct equivalence sets:

Set A (Amine):
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protons (Exchangeable).

Set B (Bridgehead Quaternary - Amine): C1 (Unique).

Set C (Bridgehead Quaternary - Methyl): C3, C5, C7 (Equivalent).

Set D (Proximal Bridges): C2, C8, C9. These methylenes connect the Amine-C to the Methyl-

Cs. (Equivalent).

Set E (Distal Bridges): C4, C6, C10.[3] These methylenes connect two Methyl-Cs.

(Equivalent).

Set F (Methyls): Three

groups.[4][5][6] (Equivalent).

H NMR Interpretation (Proton)
The proton spectrum is deceptively simple, consisting of only three major aliphatic signals and

the amine resonance.
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Signal Integration Multiplicity

Approx.[5]
[2] Shift (

, ppm)*

Assignment
Mechanistic
Insight

A 2H Broad Singlet
1.1 - 1.6

(varies)

Chemical

shift is

concentration

/pH

dependent.

Disappears

with

shake.

B 6H Singlet/AB-q 1.35 - 1.45
Proximal

(C2, 8, 9)

Deshielded

by the

electronegati

ve Nitrogen

at C1 (

-effect).

C 6H Singlet/AB-q 1.05 - 1.15
Distal

(C4, 6, 10)

Shielded

relative to

proximal set;

located in the

electron-rich

methyl belt.

D 9H Singlet 0.80 - 0.90

High field

signal.

Distinctive

sharp singlet

confirming 3-

fold

symmetry.

*Note: Shifts are referenced to TMS in
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. Values shift downfield ~0.3-0.5 ppm in HCl salts.

Diagnostic Check: The integration ratio must be exactly 3:2:2 (Methyls : Distal : Proximal). Any

deviation suggests impurity (e.g., dimethyl derivative).

C NMR Interpretation (Carbon)
The carbon spectrum provides the definitive proof of the substitution pattern. We expect exactly

5 signals in the broadband decoupled spectrum.

Signal
Type (DEPT-
135)

Approx. Shift (

, ppm)
Assignment Interpretation

C1
Quaternary (No

peak)
46.0 - 48.0

C-1 (

)

Deshielded by

Nitrogen.

C2
Methylene

(Down)
50.0 - 52.0 C-2, 8, 9

Key Identifier.

Highly

deshielded

methylene due to

-effect of amine

and

-effect of

methyls.

C3
Methylene

(Down)
44.0 - 46.0 C-4, 6, 10

Distal bridges

between methyl-

bearing carbons.

C4
Quaternary (No

peak)
32.0 - 34.0 C-3, 5, 7

Quaternary

carbons bearing

methyl groups.

C5 Methyl (Up) 29.0 - 31.0 Methyl carbons.

Logical Workflow for Assignment
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The following diagram outlines the decision tree for validating the TMA structure using NMR

data.

Start: Crude NMR Data

Step 1: Count 13C Signals

Are there exactly 5 Carbon Signals?

FAIL: Loss of C3v Symmetry
(Likely isomer or impurity)

No (>5 or <5)

Step 2: DEPT-135 Analysis

Yes

2 Quaternary, 2 CH2, 1 CH3?

No

Step 3: 1H Integration Check
Target Ratio 9:6:6

Yes

Ratio Matches?

No

Step 4: HMBC Correlation
Verify Me -> C(quat) -> CH2(distal)

Yes

VALIDATED STRUCTURE
3,5,7-trimethyl-1-adamantylamine
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Click to download full resolution via product page

Figure 1: Logic flow for the structural validation of TMA, ensuring

symmetry confirmation.

Advanced Troubleshooting: The "Salt Shift"
A common error in drug development is misidentifying the hydrochloride salt as a new impurity

due to chemical shift perturbations.

Mechanism: Protonation of the amine (

) exerts a strong electron-withdrawing inductive effect (

).

Observation:

H-2/8/9 (Proximal): Shift downfield by ~0.4 ppm.

C-1 (Ipso): Shift upfield (typically ~2-3 ppm) due to the

-effect steric compression and change in hybridization character, counter-intuitively to the
inductive effect.

C-2/8/9 (Proximal): Shift downfield.

Protocol for Salt Verification: If ambiguous shifts are observed, perform a "Free Base

Liberation" in-situ:

Acquire spectrum in

.[5]

Add 1 drop of

or solid

to the tube.
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Shake and re-acquire.

Result: If signals revert to the "Free Base" values listed in Section 3.2, the sample was the

salt form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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